Cas no 2229109-00-4 (2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine)
2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine
- 2229109-00-4
- EN300-1769797
- 2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine
-
- Inchi: 1S/C11H21N/c1-2-10(4-3-5-10)11(6-7-11)8-9-12/h2-9,12H2,1H3
- InChI Key: ZTEIDAITNBLXNW-UHFFFAOYSA-N
- SMILES: NCCC1(CC1)C1(CC)CCC1
Computed Properties
- Exact Mass: 167.167399674g/mol
- Monoisotopic Mass: 167.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769797-0.05g |
2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine |
2229109-00-4 | 0.05g |
$1880.0 | 2023-09-20 | ||
| Enamine | EN300-1769797-0.1g |
2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine |
2229109-00-4 | 0.1g |
$1970.0 | 2023-09-20 | ||
| Enamine | EN300-1769797-0.25g |
2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine |
2229109-00-4 | 0.25g |
$2059.0 | 2023-09-20 | ||
| Enamine | EN300-1769797-0.5g |
2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine |
2229109-00-4 | 0.5g |
$2149.0 | 2023-09-20 | ||
| Enamine | EN300-1769797-1.0g |
2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine |
2229109-00-4 | 1g |
$2239.0 | 2023-05-23 | ||
| Enamine | EN300-1769797-2.5g |
2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine |
2229109-00-4 | 2.5g |
$4388.0 | 2023-09-20 | ||
| Enamine | EN300-1769797-5.0g |
2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine |
2229109-00-4 | 5g |
$6492.0 | 2023-05-23 | ||
| Enamine | EN300-1769797-10.0g |
2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine |
2229109-00-4 | 10g |
$9627.0 | 2023-05-23 | ||
| Enamine | EN300-1769797-1g |
2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine |
2229109-00-4 | 1g |
$2239.0 | 2023-09-20 | ||
| Enamine | EN300-1769797-5g |
2-[1-(1-ethylcyclobutyl)cyclopropyl]ethan-1-amine |
2229109-00-4 | 5g |
$6492.0 | 2023-09-20 |
2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine
Introduction to 2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine (CAS No: 2229109-00-4)
2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine (CAS No: 2229109-00-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex cyclic structure, exhibits unique chemical properties that make it a promising candidate for various biochemical applications. The molecule consists of an ethyl-substituted cyclobutyl group attached to a cyclopropyl moiety, with an amine functional group at the terminal position, which contributes to its reactivity and potential biological activity.
The structural design of 2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine is a testament to the ingenuity of modern synthetic chemistry. The presence of both cyclobutyl and cyclopropyl rings introduces steric and electronic effects that can influence its interactions with biological targets. This intricate architecture has positioned the compound as a subject of interest in the development of novel therapeutic agents. The amine group serves as a key pharmacophore, enabling various chemical modifications that can fine-tune its pharmacological profile.
In recent years, there has been a surge in research focused on identifying and developing new molecules with potential therapeutic benefits. The CAS number 2229109-00-4 provides a unique identifier for this compound, facilitating its recognition and study in academic and industrial settings. The growing interest in 2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine stems from its potential applications in drug discovery and development. Researchers are exploring its interactions with enzymes, receptors, and other biological targets to uncover new mechanisms of action.
One of the most compelling aspects of this compound is its structural novelty. The combination of cyclobutyl and cyclopropyl rings creates a scaffold that is distinct from many traditional pharmaceuticals. This uniqueness can translate into improved selectivity and reduced side effects when compared to existing treatments. Furthermore, the amine group offers opportunities for further derivatization, allowing chemists to modify the molecule in ways that could enhance its efficacy or reduce toxicity.
The synthesis of 2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine represents a significant achievement in organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to construct the complex framework of the molecule. These methodologies highlight the intersection of innovation and precision in modern chemical research.
Recent studies have begun to elucidate the potential biological activities of 2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine. Preliminary experiments suggest that it may exhibit properties relevant to several therapeutic areas, including anti-inflammatory and analgesic effects. The compound's ability to modulate biological pathways could make it valuable in treating conditions characterized by inflammation or pain. Additionally, its structural features may contribute to its stability and bioavailability, factors that are crucial for drug development.
The pharmaceutical industry is increasingly leveraging computational methods to predict the biological behavior of new compounds. 2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine, with its well-defined structure, serves as an excellent candidate for virtual screening assays. These computational approaches can accelerate the drug discovery process by identifying promising candidates before they enter costly experimental phases. The integration of computational chemistry with traditional wet-lab techniques has streamlined the development pipeline for novel therapeutics.
In conclusion, 2-1-(1-ethylcyclobutyl)cyclopropylethan-1-amine (CAS No: 2229109-00-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure, characterized by cyclobutyl and cyclopropyl rings along with an amine functional group, positions it as a versatile building block for drug discovery. Ongoing research aims to fully explore its potential applications in medicine, with particular focus on anti-inflammatory and analgesic therapies. As our understanding of biochemical pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.
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